Cas no 2228689-83-4 (3-ethenyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-ethenyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• CAS No: 2228689-83-4
• MF: C₈H₁₄O₂S
• MW: 174.260561466217
• CID: 5947100
• PubChem ID: 165642483
• Update Time: 2025-05-26

3-ethenyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-ethenyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• EN300-2005483
• 2228689-83-4

• Inchi： 1S/C8H14O2S/c1-4-7-5-6-11(9,10)8(7,2)3/h4,7H,1,5-6H2,2-3H3
• InChI Key： ICFVIKZQSTUVFB-UHFFFAOYSA-N
• SMILES： S1(CCC(C=C)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 174.07145086g/mol
• Monoisotopic Mass: 174.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-ethenyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione

Introduction to 3-ethenyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No: 2228689-83-4)

3-Ethenyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No: 2228689-83-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This molecule, characterized by its unique structural framework, exhibits a blend of reactivity and stability that makes it a valuable candidate for various synthetic applications. The presence of both ethenyl and thiolane moieties in its structure imparts distinct chemical properties, enabling its utility in the development of novel therapeutic agents and advanced functional materials.

The compound’s molecular structure consists of a central thiolane ring substituted with an ethenyl group at the 3-position and two methyl groups at the 2-position. This configuration contributes to its high steric hindrance, which can be leveraged in designing molecules with specific binding affinities. Furthermore, the dione functionality at the 1-position introduces a site for further chemical modification, allowing for the synthesis of derivatives with tailored properties.

In recent years, 3-ethenyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione has been explored in the context of drug discovery due to its potential as an intermediate in the synthesis of bioactive molecules. Its structural motifs are reminiscent of natural products found in certain biological pathways, suggesting that it could serve as a scaffold for developing new pharmacophores. Specifically, researchers have been interested in its ability to undergo transformations that lead to the formation of heterocyclic compounds, which are known to exhibit a wide range of biological activities.

One of the most compelling aspects of this compound is its reactivity towards nucleophiles and electrophiles. The ethenyl group can participate in Michael additions and other π-system reactions, while the thiolane ring provides a stable platform for further functionalization. These properties have made it a useful building block in organic synthesis, particularly for constructing complex molecules with multiple stereocenters. The dione group also offers opportunities for enolate formation, which can be exploited in asymmetric synthesis efforts.

Recent studies have highlighted the potential applications of 3-ethenyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione in materials science. Its ability to form stable polymers and copolymers has been investigated, with promising results in creating materials with enhanced mechanical properties and thermal stability. Additionally, the compound’s fluorescence characteristics have been explored for use in optoelectronic applications. The tunable emission properties derived from its molecular structure make it a candidate for developing organic light-emitting diodes (OLEDs) and other advanced display technologies.

The synthesis of 3-ethenyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione is another area of active research. Researchers have developed several synthetic routes that leverage cross-coupling reactions and cyclization processes to construct the desired framework efficiently. These methods often involve palladium-catalyzed transformations and organometallic intermediates to achieve high yields and selectivity. The optimization of these synthetic pathways is crucial for scaling up production and making the compound more accessible for industrial applications.

In conclusion,3-Ethenyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No: 2228689-83-4) represents a fascinating molecule with diverse potential applications. Its unique structural features make it a versatile tool in pharmaceutical chemistry and materials science. As research continues to uncover new synthetic strategies and functional uses for this compound,3-Ethenyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione is poised to play an increasingly important role in both academic research and industrial development.